2,5-Diaminopyridine dihydrochloride

• IUPAC Name: pyridine-2,5-diamine;dihydrochloride
• InChI: InChI=1S/C5H7N3.2ClH/c6-4-1-2-5(7)8-3-4;;/h1-3H,6H2,(H2,7,8);2*1H
• InChI Key: RWHNUWWUPZKDQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)N.Cl.Cl
• Molecular Formula: C5H9Cl2N3
• DSSTOX Substance ID: DTXSID80181386
• Molecular Weight: 182.05 g/mol
• CAS RN: 26878-35-3

Description

2,5-Diaminopyridine dihydrochloride is a chemical compound used in scientific research and development. It is a brownish-grey fine crystalline powder. Its molecular formula is C5H7N3·2HCl, and it has a molecular weight of 182.05.

Synthesis Analysis

2,5-Diaminopyridine can be prepared by the reduction of 5-nitro-2-aminopyridine using 10%Pd/C. It has been used in the synthesis of organic-inorganic hybrid compounds.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with two amine groups at the 2nd and 5th positions.

Chemical Reactions Analysis

This compound has been used in the preparation of 6-acetamidoimidazo[1,2-a]pyridine. It has also been used in the preparation of organo-soluble polyimides by reacting with different dianhydride monomers.

Physical And Chemical Properties Analysis

This compound is a brownish-grey fine crystalline powder. It has a molecular weight of 182.05. The melting point is 264 °C (dec.) (lit.).

Scientific Research Applications

Supramolecular Structures

2,5-Diaminopyridine dihydrochloride plays a role in forming supramolecular structures in combination with various organic acids. Jin et al. (2015) reported the preparation of anhydrous and hydrated multi-component organic acid-base salts with 2,6-diaminopyridine, leading to the formation of crystalline compounds characterized by extensive hydrogen bonding and a variety of other interactions in their supramolecular architectures. This demonstrates its utility in the field of crystallography and molecular design (Jin, Zhao, Liu, Jin, Zhang, Wen, Liu, Jin, & Wang, 2015).

Synthesis of Antitumor Agents

This compound is a key precursor in the synthesis of various antitumor agents. Grivsky et al. (1980) described its role in synthesizing a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase with significant activity against certain types of cancer in rats (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).

Antibacterial Agents

The compound is used in developing antibacterial agents. A study by Rauckman and Roth (1980) on electrophilic substitution of 2,4-diaminopyridine showcased the potential of this compound derivatives in creating antibacterial compounds, particularly in inhibiting dihydrofolate reductase (Rauckman & Roth, 1980).

Corrosion Inhibition

It also finds application in corrosion inhibition. Qiang et al. (2016) examined the inhibitive ability of 2,6-diaminopyridine and its synergistic effect with tartaric acid towards mild steel corrosion, showing how it can effectively protect steel in acidic environments (Qiang, Guo, Zhang, Li, Yu, & Tan, 2016).

Physical and Thermal Properties

The impact of biofield treatment on the physical and thermal properties of 2,6-Diaminopyridine has been researched. Trivedi et al. (2015) investigated how biofield treatment altered various physical, thermal, and spectral properties of 2,6-Diaminopyridine, indicating its potential in material science and pharmaceuticals (Trivedi, Tallapragada, Branton, Trivedi, Nayak, Mishra, & Jana, 2015).

Mechanism of Action

Target of Action

The primary target of 2,5-Diaminopyridine dihydrochloride is the potassium channels present in nerve terminals . These channels play a crucial role in the transmission of nerve impulses, which are essential for muscle contraction .

Mode of Action

This compound works by blocking the efflux of potassium ions in nerve terminals . This action prolongs the duration of the action potential, allowing calcium channels to remain open for a longer time . The extended opening of these channels results in a greater release of acetylcholine, a neurotransmitter that stimulates muscle contraction at the end plate .

Biochemical Pathways

The action of this compound affects the biochemical pathway involving the transmission of nerve impulses to muscles . By blocking potassium channels and enhancing acetylcholine release, it influences the neuromuscular junction’s function . The downstream effects include increased muscle contraction and improved muscle strength .

Pharmacokinetics

It is known that the compound is administered orally

Result of Action

The molecular and cellular effects of this compound’s action primarily involve enhanced muscle contraction . By increasing the release of acetylcholine at the neuromuscular junction, it improves the transmission of nerve impulses to muscles, leading to increased muscle strength .

Safety and Hazards

2,5-Diaminopyridine dihydrochloride is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Biochemical Analysis

Cellular Effects

It is known to cause skin and eye irritation, and may cause respiratory irritation

Molecular Mechanism

It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Q & A

Q1: What is the role of 2,5-diaminopyridine dihydrochloride in the synthesis of conjugated microporous polymers (CMPs)?

A1: this compound serves as a crucial building block in the synthesis of polytriphenylamine (PTPA) networks, a specific type of CMP. The compound participates in the Buchwald-Hartwig cross-coupling reaction, reacting with other aromatic halides to form the nitrogen-rich PTPA framework. [] This framework possesses desirable properties for supercapacitor applications, such as high surface area, tunable porosity, and reversible redox activity.

Q2: How does the use of this compound impact the electrochemical performance of the resulting CMP compared to other pyridyl building blocks?

A2: The research demonstrates that the substitution pattern on the pyridyl building block significantly influences the electrochemical performance of the synthesized PTPA. PTPA synthesized using this compound (PTPA-25) exhibited the highest specific capacitance among the tested variations. [] This superior performance is attributed to the unique electronic properties and porosity imparted by the 2,5-diaminopyridine moiety within the PTPA structure.